Cas no 141029-25-6 (3-Butenoic acid, 2-fluoro-2-(trifluoromethyl)-, methyl ester)

• Product Name: 3-Butenoic acid, 2-fluoro-2-(trifluoromethyl)-, methyl ester
• CAS No: 141029-25-6
• MF: C₆H₆F₄O₂
• MW: 186.104256153107
• CID: 1301184
• PubChem ID: 18924168
• Update Time: 2025-04-20

3-Butenoic acid, 2-fluoro-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-fluoro-2-(trifluoromethyl)-, methyl ester
• SCHEMBL8666168
• Methyl 2-fluoro-2-trifluoromethylbut-3-enoate
• DTXSID101242234
• 141029-25-6
• Methyl 2-fluoro-2-(trifluoromethyl)-3-butenoate

• Inchi： 1S/C6H6F4O2/c1-3-5(7,4(11)12-2)6(8,9)10/h3H,1H2,2H3
• InChI Key： SCWZQCYKABLDRH-UHFFFAOYSA-N
• SMILES： FC(C=C)(C(=O)OC)C(F)(F)F

Computed Properties

• Exact Mass: 186.03038
• Monoisotopic Mass: 186.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3